[4-(5,6-Dimethyl-1H-1,3-benzodiazol-2-yl)phenyl]methanamine

Specification

• Molecular Formula: C16H17N3
• Molecular Weight: 251.33 g/mol
• IUPAC Name: [4-(5,6-dimethyl-1H-benzimidazol-2-yl)phenyl]methanamine
• Standard InChI: InChI=1S/C16H17N3/c1-10-7-14-15(8-11(10)2)19-16(18-14)13-5-3-12(9-17)4-6-13/h3-8H,9,17H2,1-2H3,(H,18,19)
• Standard InChI Key: LNEPOBQQWSCJMQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)N=C(N2)C3=CC=C(C=C3)CN

Introduction

[4-(5,6-Dimethyl-1H-1,3-benzodiazol-2-yl)phenyl]methanamine is a synthetic organic compound characterized by its complex structure, which includes a benzodiazole moiety attached to a phenyl group via a methanamine linkage. This compound is notable for its potential biological activities, particularly in pharmacological applications. The presence of the benzodiazole ring, known for its role in various biological activities, enhances the compound's interaction with biological targets.

Synthesis and Chemical Reactions

The synthesis of [4-(5,6-Dimethyl-1H-1,3-benzodiazol-2-yl)phenyl]methanamine typically involves several steps, including the formation of the benzodiazole ring and its subsequent attachment to the phenyl group. Understanding the chemical behavior of this compound is crucial for tailoring its interactions with biological systems.

Biological Activity and Potential Applications

Compounds with similar structures to [4-(5,6-Dimethyl-1H-1,3-benzodiazol-2-yl)phenyl]methanamine often exhibit various pharmacological effects. The biological activity of this compound can be predicted using computational methods that analyze structure-activity relationships.

Compound Name	Structure Features	Biological Activity
Benzodiazepine	Contains benzodiazole ring	Sedative, anxiolytic
5-Methylbenzimidazole	Similar nitrogen-containing heterocycle	Antifungal
2-Aminobenzothiazole	Contains thiazole instead of benzodiazole	Anticancer

Related Compounds and Their Activities

Several compounds share structural similarities with [4-(5,6-Dimethyl-1H-1,3-benzodiazol-2-yl)phenyl]methanamine, which may influence their biological activity. For instance:

• 4-(6-Methyl-1H-1,3-benzodiazol-2-yl)phenol (PubChem CID 924755) has a molecular weight of 224.26 g/mol and features a phenol group attached to a benzodiazole ring.

• 3-[5-[4-(5,6-Dimethyl-1H-benzimidazol-2-yl)phenyl]-1,3,4-oxadiazol-2-yl]phenol (PubChem CID 122180090) includes an oxadiazole ring and has a molecular weight of 382.4 g/mol.